Cas no 5558-45-2 (2-phenylpentanoic acid)

• Product Name: 2-phenylpentanoic acid
• CAS No: 5558-45-2
• MF: C₁₁H₁₄O₂
• MW: 178.227663516998
• CID: 378903
• PubChem ID: 238995
• Update Time: 2025-05-24

2-phenylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, a-propyl-
• 2-phenylpentanoic acid
• 2-Phenyl-pentanoic acid
• AC1Q2UII
• AC1Q5RV5
• Enamine_005276
• NSC43696
• SBB042600
• SureCN643461
• AKOS016040124
• 2-phenylpentanoicacid
• EN300-05233
• Z56896771
• IDI1_007863
• AKOS000271073
• 2-phenyl-pentanoic acid, AldrichCPR
• MFCD03970712
• CS-0219893
• Benzeneacetic acid, .alpha.-propyl-
• SCHEMBL643461
• NSC-43696
• 5558-45-2
• DTXSID10286070
• J-510264
• BS-13751
• HMS1408P18
• G21261

• MDL： MFCD03970712
• Inchi： 1S/C11H14O2/c1-2-6-10(11(12)13)9-7-4-3-5-8-9/h3-5,7-8,10H,2,6H2,1H3,(H,12,13)
• InChI Key： SFXXYKYOGGWUHX-UHFFFAOYSA-N
• SMILES： OC(C(C1C=CC=CC=1)CCC)=O

Computed Properties

• Exact Mass: 178.09942
• Monoisotopic Mass: 178.099
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.066
• Melting Point: 51 °C
• Boiling Point: 280°C at 760 mmHg
• Flash Point: 186.1°C
• Refractive Index: 1.525
• PSA: 37.3
• LogP: 2.65490

2-phenylpentanoic acid Security Information

• Hazard Category Code： 36-43
• Safety Instruction： 26-36/37
• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzene and substituted derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives

Additional information on 2-phenylpentanoic acid

2-Phenylpentanoic Acid: A Comprehensive Overview

2-Phenylpentanoic acid, also known by its CAS number 5558-45-2, is a compound of significant interest in both academic and industrial research. This organic compound belongs to the class of carboxylic acids and is characterized by its unique structure, which combines a phenyl group with a pentanoic acid backbone. The molecule's structure allows it to exhibit a range of interesting chemical and physical properties, making it a valuable compound in various applications.

The chemical formula of 2-phenylpentanoic acid is C₁₁H₁₂O₂, and its molecular weight is approximately 180.23 g/mol. The compound exists as a white crystalline solid under standard conditions, with a melting point of around 110°C and a boiling point of 310°C. Its solubility in water is moderate, which makes it suitable for use in aqueous environments. The compound's structure also contributes to its stability, making it resistant to degradation under normal storage conditions.

Recent studies have highlighted the potential of 2-phenylpentanoic acid in the field of pharmaceuticals. Researchers have explored its role as a precursor in the synthesis of bioactive compounds, including antibiotics and anti-inflammatory agents. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-phenylpentanoic acid exhibit potent anti-bacterial activity against gram-positive bacteria. This finding has opened new avenues for the development of novel therapeutic agents.

In addition to its pharmaceutical applications, 2-phenylpentanoic acid has found use in the food industry as a flavor enhancer. Its ability to impart a pleasant taste profile has made it a popular ingredient in various food products, including beverages and confectioneries. Recent advancements in flavor chemistry have further expanded its application by enabling the synthesis of more complex flavor profiles using this compound as a base.

The synthesis of 2-phenylpentanoic acid typically involves multi-step organic reactions. One common method involves the Friedel-Crafts acylation of toluene followed by hydrolysis to yield the desired product. Researchers have recently developed more efficient synthetic routes that minimize the use of hazardous reagents and reduce production costs. These innovations have made large-scale production of 2-phenylpentanoic acid more feasible and environmentally friendly.

The environmental impact of 2-phenylpentanoic acid has also been a topic of interest among scientists. Studies have shown that the compound biodegrades relatively quickly under aerobic conditions, reducing its potential to cause long-term harm to ecosystems. However, further research is needed to fully understand its environmental fate and toxicity profile.

In conclusion, 2-phenylpentanoic acid, with its CAS number 5558-45-2 strong>, is a versatile compound with applications across multiple industries. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, continue to expand its utility in both research and commercial settings. As ongoing studies uncover new potential uses for this compound, it is likely to play an increasingly important role in various fields for years to come.